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Compound of Interest

Compound Name: Surgumycin

Cat. No.: B15581112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Surgumycin, also known as LIA-0166, is a carbonyl-conjugated pentaenic antibiotic. First

reported in the 1970s, it belongs to the polyene macrolide class of antibiotics, a group of

natural products known for their antifungal activity. This technical guide provides a summary of

the currently available scientific information on Surgumycin, including its physicochemical

properties, proposed mechanism of action, and biological activity. It is important to note that

detailed experimental data and comprehensive studies on Surgumycin are limited in publicly

accessible English-language literature. Much of the foundational research was published in

Russian, and full translations of these works are not readily available.

Physicochemical Properties
The fundamental physicochemical properties of Surgumycin are summarized in the table

below. Detailed experimental data such as melting point, specific solubility in various solvents,

and comprehensive spectroscopic analyses (UV-Vis, IR, NMR) are not extensively reported in

the available literature.
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Property Value Source

CAS Number 51938-50-2

Synonyms LIA-0166, Sugin

Chemical Formula C₃₆H₆₀O₁₁

Molecular Weight 668.86 g/mol

Exact Mass 668.4136 u

Elemental Analysis
C: 64.65%, H: 9.04%, O:

26.31%

Solubility Soluble in DMSO

Mechanism of Action
The precise mechanism of action for Surgumycin has not been definitively elucidated through

specific studies. However, as a pentaene macrolide antibiotic, its mechanism is presumed to be

consistent with other members of this class. The primary target of polyene antibiotics is the

fungal cell membrane.

The proposed mechanism involves the following steps:

Binding to Ergosterol: Surgumycin is believed to bind with high affinity to ergosterol, the

primary sterol component of fungal cell membranes. This interaction is a hallmark of polyene

antibiotics.

Membrane Permeabilization: Upon binding to ergosterol, Surgumycin molecules are

thought to aggregate and form pores or channels within the fungal membrane.

Disruption of Membrane Integrity: The formation of these pores leads to an increase in

membrane permeability, causing the leakage of essential intracellular components, such as

ions (particularly K⁺) and small organic molecules.

Cell Death: The uncontrolled loss of these vital cellular constituents disrupts the

electrochemical gradient and cellular homeostasis, ultimately leading to fungal cell death.
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This proposed mechanism is depicted in the following signaling pathway diagram:

Proposed Mechanism of Action of Surgumycin

Within Fungal Cell Membrane

Surgumycin

Ergosterol
(in Fungal Cell Membrane)

Binds to

Pore/Channel Formation

Induces

Fungal Cell Membrane

Leakage of Intracellular
Components (e.g., K+)

Causes

Fungal Cell Death

Leads to

Click to download full resolution via product page

A diagram illustrating the proposed mechanism of action for Surgumycin.

Biological Activity
Surgumycin is classified as a pentaenic antibiotic, indicating its activity is primarily against

fungi. However, specific quantitative data on its biological activity, such as Minimum Inhibitory
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Concentration (MIC) values against a range of fungal pathogens, are not available in the

reviewed literature. Without access to the original research articles, a comprehensive summary

of its antifungal spectrum and potency cannot be provided at this time.

Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, and biological evaluation of

Surgumycin are not described in the accessible scientific literature. The original publications

by Russian researchers likely contain this information, but these sources could not be

accessed and translated for this guide.

Isolation
The producing organism and the fermentation and purification protocols for Surgumycin have

not been detailed in the available English-language literature.

Synthesis
Information regarding the total or partial chemical synthesis of Surgumycin is not currently

available.

Biological Assays
Standard methodologies for determining the antifungal activity of novel compounds, such as

broth microdilution or agar diffusion assays to determine MIC values, would be applicable to

Surgumycin. However, specific published protocols for this compound are not available. A

general workflow for such an assay is presented below.
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General Workflow for Antifungal Susceptibility Testing
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To cite this document: BenchChem. [Surgumycin (CAS Number: 51938-50-2): A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581112#surgumycin-cas-number-51938-50-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15581112?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

